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Compound of Interest

Compound Name: (s)-(+)-n-Benzylserine

Cat. No.: B13723639

Get Quote

Executive Summary & Compound Profile
(S)-(+)-N-Benzylserine (CAS: 17136-45-7) is a critical chiral building block in medicinal

chemistry, specifically utilized in the synthesis of peptide mimetics and enantiopure

pharmaceutical intermediates. Unlike its structural isomer O-benzylserine, where the protection

is on the oxygen, N-benzylserine retains a free hydroxyl group, allowing for orthogonal

functionalization.

This guide provides a validated dataset for physical properties, a self-validating synthesis

protocol via reductive amination, and quality control metrics essential for drug development

workflows.

Physicochemical Data Table
The following data aggregates experimental and predicted values for the (S)-(+) enantiomer.
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Property Value / Range Condition / Note

CAS Number 17136-45-7
Specific to (S)-isomer (L-

series)

Molecular Formula C₁₀H₁₃NO₃ MW: 195.22 g/mol

Melting Point 203 – 210 °C

Experimental range; often

accompanied by

decomposition [1][2]

Density 1.246 g/cm³ Predicted/Theoretical [3]

Optical Rotation [α]²⁰D +9.0° ± 1°
c = 1.8 in Acetic Acid (AcOH)

[1]

Appearance White to off-white powder Crystalline solid

Solubility Soluble in acidic water, AcOH

Limited solubility in neutral

water/organic solvents due to

zwitterionic nature

pKa ~2.16 (COOH), ~9.1 (NH)
Predicted values for the

zwitterion

Critical Note on Stereochemistry: The (+) sign indicates dextrorotatory optical activity in the

specified solvent. Ensure distinction from the D-isomer (CAS 106910-77-4) which has an MP of

~235-237°C [3].[1]

Synthesis Protocol: Reductive Amination
The most robust industrial route for synthesizing (S)-N-Benzylserine is the Reductive Amination

of L-Serine with Benzaldehyde. This method avoids racemization, preserving the chiral center

of the L-Serine starting material.
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Reaction Mechanism & Workflow
The reaction proceeds through the formation of an imine (Schiff base) intermediate, which is

subsequently reduced in situ by Sodium Borohydride (NaBH₄).[2]
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Figure 1: Step-wise reductive amination pathway ensuring stereochemical retention.

Detailed Methodology
Reagents: L-Serine (1.0 eq), Benzaldehyde (1.1 eq), NaOH (1M), NaBH₄ (1.5 eq), HCl (1M),

Ethanol/Water.

Imine Formation:

Dissolve L-Serine in 1M NaOH.[2] The basic pH is crucial to deprotonate the ammonium

group (

), making it nucleophilic.

Add Benzaldehyde slowly at room temperature. Stir for 1-2 hours.

Observation: The solution may turn slightly yellow/cloudy as the Schiff base forms.

Reduction (Critical Step):

Cool the reaction mixture to 0°C (Ice bath).
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Add NaBH₄ portion-wise.[2] Caution: Exothermic reaction with hydrogen gas evolution.

Maintain temperature <10°C to prevent side reactions.

After addition, warm to room temperature and stir for 4 hours.

Quenching & Isolation:

Neutralize carefully with 1M HCl to pH ~6-7 (Isoelectric point).

The product, (S)-N-Benzylserine, is least soluble at its isoelectric point and will precipitate.

Filter the white solid and wash with cold water and diethyl ether (to remove unreacted

benzaldehyde).

Recrystallization:

Recrystallize from Ethanol/Water if higher purity (>99%) is required.

Quality Control & Validation (Self-Validating
Systems)
To ensure the synthesized material meets drug development standards, the following validation

steps are mandatory.

Purity Validation Matrix
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Test Acceptance Criteria Purpose

HPLC > 98.5% Area
Quantify chemical purity.[3][4]

[5]

Chiral HPLC > 99.5% ee
Verify no racemization

occurred (L-isomer retention).

1H NMR Consistent structure

Confirm benzyl group

attachment (Ar-H peaks ~7.3

ppm).

Melting Point 203–210°C

Identity confirmation; broad

range indicates

impurities/wetness.

Troubleshooting Common Issues
Low Yield: Often due to incorrect pH during isolation. Ensure pH is exactly at the isoelectric

point (~6.0) to maximize precipitation.

Oily Product: Indicates residual solvent or benzaldehyde. Wash thoroughly with diethyl ether.

Racemization: Rare under these conditions, but avoid heating the basic solution above 40°C.

Applications in Drug Development
(S)-N-Benzylserine serves as a specialized scaffold in several high-value domains:

Chiral Auxiliary: Used to induce stereoselectivity in subsequent peptide coupling reactions.

Enzyme Inhibitors: The N-benzyl group mimics the hydrophobic pockets of proteases,

making this derivative a key intermediate in designing serine protease inhibitors.

Neurotransmitter Analogs: Structural similarity to D-Serine (a co-agonist of NMDA receptors)

allows the (S)-enantiomer to serve as a negative control or competitive antagonist in

neurological studies.

References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/aldrich/13900
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8439589_EN.htm
https://www.chemimpex.com/products/05644
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13723639?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chem-Impex International.Benzyl-L-serine Product Specifications. Retrieved from

Santa Cruz Biotechnology.(S)-(+)-N-Benzylserine Data Sheet. Retrieved from [6]

LookChem.D-N-Benzylserine Physical Properties (Comparative Data). Retrieved from

BenchChem.Protocol for Reductive Amination of Amino Acids. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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